![molecular formula C23H23NO5 B2513641 3-(4-ethoxyphenyl)-2-((2-methoxyethyl)amino)-8-methyl-4H-furo[3,2-c]chromen-4-one CAS No. 938026-06-3](/img/structure/B2513641.png)
3-(4-ethoxyphenyl)-2-((2-methoxyethyl)amino)-8-methyl-4H-furo[3,2-c]chromen-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-ethoxyphenyl)-2-((2-methoxyethyl)amino)-8-methyl-4H-furo[3,2-c]chromen-4-one is a useful research compound. Its molecular formula is C23H23NO5 and its molecular weight is 393.439. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Analysis and Synthesis Techniques
Chromene derivatives exhibit interesting structural characteristics that have been explored through various synthesis techniques. For example, the study by Wang et al. (2005) on the X-ray crystal structure of a related chromene compound highlights the coplanarity of the pyran ring, a feature that could influence the compound's reactivity and interaction with biological targets (Wang, Zeng, Shi, Wei, & Zong, 2005). Similarly, synthesis methods such as the one-pot multicomponent synthesis approach provide an efficient way to generate densely functionalized chromene derivatives, showcasing the versatility of these compounds in chemical synthesis (Boominathan, Nagaraj, Muthusubramanian, & Krishnakumar, 2011).
Biological Activities and Applications
The biological activities of chromene derivatives span a wide range, with some compounds exhibiting potent antitumor properties. For instance, Dong et al. (2010) reported that certain analogs showed promising cell growth inhibitory activity across a broad range of cancer cell lines, indicating their potential as antitumor agents (Dong, Nakagawa-Goto, Lai, Morris-Natschke, Bastow, & Lee, 2010). Additionally, compounds derived from chromenes have been found to inhibit carbonic anhydrase-II, suggesting their utility in treating disorders like cystic fibrosis, glaucoma, and epilepsy (Rahman, Khattak, Liaqat, Zaman, & Musharraf, 2015).
Advanced Material and Sensor Applications
Chromene derivatives also find applications in the development of advanced materials and sensors. For example, Jo et al. (2014) designed a chromene-based chemo-sensor capable of sequential recognition of Cu2+ and CN− in aqueous solutions, demonstrating the compound's utility in environmental monitoring and safety applications (Jo, Park, Na, Choi, You, & Kim, 2014).
properties
IUPAC Name |
3-(4-ethoxyphenyl)-2-(2-methoxyethylamino)-8-methylfuro[3,2-c]chromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO5/c1-4-27-16-8-6-15(7-9-16)19-20-21(29-22(19)24-11-12-26-3)17-13-14(2)5-10-18(17)28-23(20)25/h5-10,13,24H,4,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZPRAWKNKCXUJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=C(OC3=C2C(=O)OC4=C3C=C(C=C4)C)NCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.